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Compound of Interest

Compound Name: Methyl 5,6-diaminonicotinate

Cat. No.: B173985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 5,6-diaminonicotinate, a

key intermediate in the pharmaceutical and agrochemical industries. This document details its

chemical properties, a validated synthesis protocol, and its role in the development of

therapeutic agents.

Core Chemical and Physical Properties
Methyl 5,6-diaminonicotinate is a pyridine derivative with the following key identifiers and

properties.
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Property Value Reference

CAS Number 104685-76-9 [1][2][3][4]

Molecular Formula C₇H₉N₃O₂ [1][2][3]

Molecular Weight 167.17 g/mol [1][2][3]

Synonyms

5,6-DIAMINOPYRIDINE-3-

CARBOXYLIC ACID METHYL

ESTER; Methyl 5,6-diamino-3-

pyridinecarboxylate; Methyl

2,3-diaminopyridine-5-

carboxylate

[1][3]

Appearance Yellow needle-like crystals [1]

Melting Point 154-155 °C [1]

Purity Typically ≥95% or ≥97% [1]

Storage Conditions
Room temperature, protect

from light, inert atmosphere
[1]

Synthesis Protocol
A common and effective method for the synthesis of Methyl 5,6-diaminonicotinate is through

the reduction of its nitro precursor, methyl 6-amino-5-nitronicotinate.

Experimental Protocol: Hydrogenation of Methyl 6-
amino-5-nitronicotinate
Materials:

Methyl 6-amino-5-nitronicotinate (1.0 g)

Methanol (10 mL)

5% Palladium on carbon (Pd/C) (0.1 g)

Hydrogen gas (H₂)
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Ethanol

Procedure:

Dissolve 1.0 g of methyl 6-amino-5-nitronicotinate in 10 mL of methanol in a suitable reaction

vessel.

Carefully add 0.1 g of 5% palladium on carbon to the solution.

Subject the mixture to a hydrogen gas atmosphere at room temperature and normal

pressure.

Monitor the reaction until the stoichiometric amount of hydrogen has been absorbed.

Upon completion, remove the catalyst by filtration.

Evaporate the solvent from the filtrate to obtain the crude product.

Recrystallize the resulting residue from ethanol to yield pure Methyl 5,6-diaminonicotinate.

[1]

Expected Yield: 0.8 g of yellow needle-like crystals.[1]

Applications in Research and Development
Methyl 5,6-diaminonicotinate serves as a crucial building block in the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical sectors.

Pharmaceutical Intermediate
This compound is a vital intermediate in the synthesis of various pharmaceutical compounds.

Its chemical structure is particularly amenable to creating complex molecules with potential

therapeutic applications. A notable example is its use in the synthesis of Zastaprazan, a

pharmaceutical agent. It is also instrumental in the development of drugs targeting neurological

disorders, specifically those involving nicotinic acetylcholine receptors.

Agrochemical Synthesis
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In addition to its role in drug development, Methyl 5,6-diaminonicotinate is utilized in the

production of agrochemicals, contributing to the creation of pesticides and herbicides.

Logical Workflow: From Intermediate to Application
The following diagram illustrates the logical progression from the synthesis of Methyl 5,6-
diaminonicotinate to its primary applications.
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Caption: Logical workflow for Methyl 5,6-diaminonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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